Saxagliptin N-Carboxybenzyl
Saxagliptin N-Carboxybenzyl
Brand Name:
Vulcanchem
CAS No.:
1408335-73-8
VCID:
VC0125981
InChI:
InChI=1S/C26H31N3O4/c27-13-20-7-19-8-21(19)29(20)23(30)22(28-24(31)33-14-16-4-2-1-3-5-16)25-9-17-6-18(10-25)12-26(32,11-17)15-25/h1-5,17-22,32H,6-12,14-15H2,(H,28,31)/t17?,18?,19-,20+,21+,22-,25?,26?/m1/s1
SMILES:
C1C2CC2N(C1C#N)C(=O)C(C34CC5CC(C3)CC(C5)(C4)O)NC(=O)OCC6=CC=CC=C6
Molecular Formula:
C26H31N3O4
Molecular Weight:
449.551
Saxagliptin N-Carboxybenzyl
CAS No.: 1408335-73-8
Reference Standards
VCID: VC0125981
Molecular Formula: C26H31N3O4
Molecular Weight: 449.551
| CAS No. | 1408335-73-8 |
|---|---|
| Product Name | Saxagliptin N-Carboxybenzyl |
| Molecular Formula | C26H31N3O4 |
| Molecular Weight | 449.551 |
| IUPAC Name | benzyl N-[(1S)-2-[(1S,3S,5S)-3-cyano-2-azabicyclo[3.1.0]hexan-2-yl]-1-(3-hydroxy-1-adamantyl)-2-oxoethyl]carbamate |
| Standard InChI | InChI=1S/C26H31N3O4/c27-13-20-7-19-8-21(19)29(20)23(30)22(28-24(31)33-14-16-4-2-1-3-5-16)25-9-17-6-18(10-25)12-26(32,11-17)15-25/h1-5,17-22,32H,6-12,14-15H2,(H,28,31)/t17?,18?,19-,20+,21+,22-,25?,26?/m1/s1 |
| Standard InChIKey | DSLXQSYLYSTVKT-IBTFFAOSSA-N |
| SMILES | C1C2CC2N(C1C#N)C(=O)C(C34CC5CC(C3)CC(C5)(C4)O)NC(=O)OCC6=CC=CC=C6 |
| Last Modified | Aug 20 2021 |
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